Cas no 82122-21-2 (6,9,12,15-Octadecatetraynoic acid)

• Product Name: 6,9,12,15-Octadecatetraynoic acid
• CAS No: 82122-21-2
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 697861
• PubChem ID: 71420028
• Update Time: 2025-04-19

6,9,12,15-Octadecatetraynoic acid Chemical and Physical Properties

Names and Identifiers

• 6,9,12,15-Octadecatetraynoic acid
• octadeca-6,9,12,15-tetraynoic acid
• 82122-21-2
• DTXSID10839242

• Inchi： 1S/C18H20O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2,5,8,11,14-17H2,1H3,(H,19,20)
• InChI Key： HVSORVFOTGKEKC-UHFFFAOYSA-N
• SMILES： OC(CCCCC#CCC#CCC#CCC#CCC)=O

Computed Properties

• Exact Mass: 268.146329876g/mol
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų